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Compound of Interest

Compound Name:
2,6-Difluoro-4-

(methylthio)benzaldehyde

CAS No.: 1428234-70-1

Cat. No.: B1471009

Get Quote

Introduction
2,6-Difluoro-4-(methylthio)benzaldehyde is a substituted aromatic aldehyde of increasing

interest to the scientific community, particularly those in pharmaceutical research and drug

development. Its unique combination of a difluorinated benzene ring, a reactive aldehyde

group, and a methylthio moiety makes it a valuable building block in the synthesis of complex

organic molecules. The fluorine atoms can significantly alter the pharmacokinetic and

physicochemical properties of a molecule, such as metabolic stability and binding affinity, while

the aldehyde and methylthio groups provide versatile handles for a variety of chemical

transformations. This guide provides a comprehensive overview of the known chemical

properties, a plausible synthetic route, and the potential applications of this compound,

synthesized from available data and expert chemical knowledge.

Physicochemical and Spectroscopic Properties
Comprehensive experimental data for 2,6-Difluoro-4-(methylthio)benzaldehyde is not widely

available in peer-reviewed literature. The following table summarizes the available and
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predicted data for this compound, along with comparative data for the related, non-fluorinated

compound, 4-(methylthio)benzaldehyde, to provide context.

Property
2,6-Difluoro-4-
(methylthio)benzaldehyde

4-
(Methylthio)benzaldehyde

CAS Number 1428234-70-1[1][2] 3446-89-7[3]

Molecular Formula C₈H₆F₂OS C₈H₈OS[3]

Molecular Weight 188.19 g/mol 152.21 g/mol [3]

Boiling Point 243.4±40.0 °C (Predicted) 86-90 °C at 1 mmHg[3]

Density 1.31±0.1 g/cm³ (Predicted) 1.144 g/mL at 25 °C[3]

Refractive Index Data not available n20/D 1.646[3]

Flash Point Data not available > 230 °F[4]

Solubility Data not available

Slightly soluble in chloroform

and methanol; not miscible in

water[3]

Appearance Data not available Clear yellow liquid[3]

Spectroscopic Data Insights:

While specific spectra for 2,6-Difluoro-4-(methylthio)benzaldehyde are not publicly available,

we can predict the key features based on its structure and data from analogous compounds

like 4-(methylthio)benzaldehyde[5][6].

¹H NMR: The spectrum is expected to show a singlet for the aldehyde proton (CHO) at

approximately 9.8-10.0 ppm. The methyl protons (SCH₃) would likely appear as a singlet

around 2.5 ppm. The aromatic protons would present as a triplet due to coupling with the two

equivalent fluorine atoms.

¹³C NMR: The carbonyl carbon of the aldehyde would be observed in the range of 185-195

ppm. The carbon atoms attached to the fluorine atoms would show a large one-bond C-F

coupling constant.
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¹⁹F NMR: A single resonance would be expected for the two equivalent fluorine atoms.

IR Spectroscopy: A strong absorption band characteristic of the aldehyde C=O stretch would

be present around 1700-1720 cm⁻¹. C-F stretching bands would be observed in the 1100-

1300 cm⁻¹ region.

Mass Spectrometry: The molecular ion peak [M]⁺ would be observed at m/z = 188, with a

characteristic isotopic pattern for a sulfur-containing compound.

Synthesis and Reactivity
A validated, step-by-step synthesis protocol for 2,6-Difluoro-4-(methylthio)benzaldehyde is

not currently published in major chemical literature. However, a plausible synthetic route can be

designed based on established organic chemistry principles and known transformations of

similar molecules.

Proposed Synthetic Pathway:

A logical approach would involve the formylation of 1,3-difluoro-5-(methylthio)benzene. This

could potentially be achieved through a Vilsmeier-Haack reaction or by ortho-lithiation followed

by quenching with a formylating agent.

1,3-Difluoro-5-bromobenzene 1,3-Difluoro-5-(methylthio)benzene

1. n-BuLi
2. (CH₃)₂S₂ 2,6-Difluoro-4-(methylthio)benzaldehyde

Vilsmeier-Haack Reaction
(POCl₃, DMF)

Click to download full resolution via product page

Hypothetical Synthesis Workflow

Experimental Protocol: Synthesis of 2,6-Difluoro-4-(methylthio)benzaldehyde

Step 1: Synthesis of 1,3-Difluoro-5-(methylthio)benzene

To a solution of 1,3-difluoro-5-bromobenzene in anhydrous tetrahydrofuran (THF) at -78 °C

under an inert atmosphere, slowly add a solution of n-butyllithium in hexanes.

Stir the reaction mixture at -78 °C for 1 hour.
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Add dimethyl disulfide and allow the reaction to slowly warm to room temperature overnight.

Quench the reaction with saturated aqueous ammonium chloride solution.

Extract the product with diethyl ether, wash the combined organic layers with brine, dry over

anhydrous magnesium sulfate, and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield 1,3-difluoro-5-

(methylthio)benzene.

Step 2: Formylation to 2,6-Difluoro-4-(methylthio)benzaldehyde

To a solution of 1,3-difluoro-5-(methylthio)benzene in anhydrous N,N-dimethylformamide

(DMF) at 0 °C, slowly add phosphorus oxychloride (POCl₃).

Heat the reaction mixture to 80-90 °C and stir for several hours.

Cool the reaction mixture to room temperature and pour it onto crushed ice.

Neutralize the solution with aqueous sodium hydroxide.

Extract the product with ethyl acetate, wash the combined organic layers with water and

brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Purify the crude product by column chromatography or recrystallization to obtain 2,6-
difluoro-4-(methylthio)benzaldehyde.

Reactivity Profile:

The reactivity of 2,6-Difluoro-4-(methylthio)benzaldehyde is dictated by its functional groups:

Aldehyde Group: This group is susceptible to nucleophilic attack and can undergo a wide

range of reactions, including reductive amination, Wittig reactions, aldol condensations, and

oxidation to the corresponding carboxylic acid.

Difluorinated Aromatic Ring: The electron-withdrawing nature of the fluorine atoms

deactivates the ring towards electrophilic aromatic substitution. However, it activates the ring
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for nucleophilic aromatic substitution (SₙAr), particularly at the positions ortho and para to the

fluorine atoms.

Methylthio Group: The sulfur atom can be oxidized to the corresponding sulfoxide and

sulfone, which further modulates the electronic properties of the aromatic ring.

Applications in Drug Discovery and Medicinal
Chemistry
While specific applications of 2,6-Difluoro-4-(methylthio)benzaldehyde are not yet widely

reported, its structural motifs are prevalent in medicinally active compounds. Benzaldehyde

derivatives, in general, are known to possess a range of biological activities and can act as

absorption promoters for drugs with low bioavailability[7][8][9][10]. The introduction of fluorine

atoms is a common strategy in medicinal chemistry to enhance metabolic stability, binding

affinity, and lipophilicity[11]. The methylthio group is also found in various pharmaceuticals and

can participate in key binding interactions with biological targets.

Given these characteristics, 2,6-Difluoro-4-(methylthio)benzaldehyde is a promising starting

material for the synthesis of novel therapeutic agents, particularly in areas such as oncology,

infectious diseases, and neurodegenerative disorders. Its utility as a building block for creating

libraries of diverse small molecules makes it a valuable tool for high-throughput screening and

lead optimization in drug discovery programs.

Safety and Handling
No specific safety data sheet (SDS) is publicly available for 2,6-Difluoro-4-
(methylthio)benzaldehyde. However, based on the data for the related compound 2-fluoro-4-

(methylthio)benzaldehyde, it should be handled with care. It is predicted to be harmful if

swallowed, and may cause skin, eye, and respiratory irritation.

Recommended Handling Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.
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Avoid inhalation of vapors and contact with skin and eyes.

In case of contact, immediately flush the affected area with copious amounts of water.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

Conclusion
2,6-Difluoro-4-(methylthio)benzaldehyde is a chemical compound with significant potential

as a building block in synthetic organic chemistry, particularly for the development of new

pharmaceuticals. While comprehensive experimental data is currently limited, its structural

features suggest a rich and versatile reactivity profile. Further research into the synthesis,

properties, and applications of this compound is warranted and is likely to uncover its full

potential in advancing drug discovery and materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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